molecular formula C15H18N2O5 B8408659 tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate

tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate

Cat. No.: B8408659
M. Wt: 306.31 g/mol
InChI Key: GVKTYHFNSFXUJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate is a useful research compound. Its molecular formula is C15H18N2O5 and its molecular weight is 306.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18N2O5

Molecular Weight

306.31 g/mol

IUPAC Name

tert-butyl 2-(7-hydroxy-6-methoxy-4-oxoquinazolin-3-yl)acetate

InChI

InChI=1S/C15H18N2O5/c1-15(2,3)22-13(19)7-17-8-16-10-6-11(18)12(21-4)5-9(10)14(17)20/h5-6,8,18H,7H2,1-4H3

InChI Key

GVKTYHFNSFXUJU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CN1C=NC2=CC(=C(C=C2C1=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

10% palladium on carbon (56 g, 53 mmol) was added to a solution of tert-butyl 2-[7-(benzyloxy)-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate (562 g, 1.42 mmol) in dimethylacetamide (3500 ml) at ambient temperature and stirred for 3 hours under an atmosphere of hydrogen (1 bar). The reaction was filtered through a pad of celite and the solvent evaporated in vacuo. The residual solid was dissolved in 20% methanol in dichloromethane and passed through a pad of silica gel. Evaporation of the solvent in vacuo followed by trituration with methanol yielded, tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate (188 g, 43% yield):
Name
tert-butyl 2-[7-(benzyloxy)-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate
Quantity
562 g
Type
reactant
Reaction Step One
Quantity
56 g
Type
catalyst
Reaction Step One
Quantity
3500 mL
Type
solvent
Reaction Step One

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